![molecular formula C18H24N2O5S2 B4186253 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide](/img/structure/B4186253.png)
4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide
Overview
Description
4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide, also known as BZA-5B, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide works by inhibiting the activity of an enzyme called carbonic anhydrase. Carbonic anhydrase is involved in various physiological processes, including the regulation of acid-base balance and the transport of carbon dioxide. By inhibiting carbonic anhydrase, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide can reduce inflammation, inhibit cancer cell growth, and improve glucose tolerance.
Biochemical and Physiological Effects
4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. It can reduce the levels of inflammatory cytokines in the body, inhibit the activity of cancer cells, and improve glucose tolerance. Furthermore, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide has been shown to have a low toxicity profile, indicating that it may be safe for use in humans.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide in lab experiments is its ability to inhibit the activity of carbonic anhydrase, which is involved in various physiological processes. This makes it a useful tool for studying the role of carbonic anhydrase in disease processes. However, one limitation of using 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide. One area of interest is its potential as a therapeutic agent in diseases such as cancer and diabetes. Further studies are needed to determine the optimal dosage and administration route for 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide in humans. Additionally, studies are needed to investigate the long-term effects of 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide on various physiological processes. Finally, research is needed to develop more efficient synthesis methods for 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide to improve its availability for scientific research.
Scientific Research Applications
4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. In a study conducted on rats, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide was found to reduce inflammation in the lungs and improve lung function. In another study, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide was found to inhibit the growth of cancer cells in vitro. Furthermore, 4-[(benzylsulfonyl)amino]-N-(3-ethoxypropyl)benzenesulfonamide has been shown to improve glucose tolerance and insulin sensitivity in diabetic rats.
properties
IUPAC Name |
4-(benzylsulfonylamino)-N-(3-ethoxypropyl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O5S2/c1-2-25-14-6-13-19-27(23,24)18-11-9-17(10-12-18)20-26(21,22)15-16-7-4-3-5-8-16/h3-5,7-12,19-20H,2,6,13-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSJCEVOMSYBXOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNS(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.